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Introduction

Cyclin L1 is a key regulatory protein that partners with cyclin-dependent kinases (CDKSs) to
control cell cycle progression.[1] In the silkworm, Bombyx mori, BmCyclin L1 forms a complex
with BmCDK11A/B, and the abnormal expression of these proteins has been shown to result in
cell cycle arrest and suppression of cell proliferation.[1] The BmCyclin L1 gene features a 1,254
bp coding sequence that encodes a 417-amino acid protein.[1] The development of specific
antibodies against BmCyclin L1 is crucial for elucidating its precise roles in cell cycle regulation,
protein-protein interactions, and for potential applications in related fields of study. These
application notes provide a comprehensive overview and detailed protocols for the generation
and validation of antibodies targeting BmCyclin L1.

Biological Context: The BmCyclin L1/CDK11 Pathway

BmCyclin L1 functions as a regulatory subunit for BmCDK11A and BmCDK11B.[1] The
formation of the BmCyclin L1-BmCDK11A/B complex is essential for its role in regulating the
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cell cycle.[1] This interaction has been confirmed through co-immunoprecipitation experiments
in silkworm BmNS cells.[1] Antibodies are invaluable tools for studying such pathways,
enabling researchers to perform assays like Western blotting, immunoprecipitation, and
immunofluorescence to investigate the expression, localization, and interaction of BmCyclin L1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Identification and characterization of the BmCyclin L1-BmCDK11A/B complex in relation to
cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Generating
Antibodies Against BmCyclin L1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169156/docs#application-notes-and-protocols-for-
generating-antibodies-against-bmcyclin-11]

© 2026 BenchChem. All rights reserved. 2/3 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5444353/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5444353/
https://www.benchchem.com/product/b1169156/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-generating-antibodies-against-bmcyclin-l1
https://www.benchchem.com/product/b1169156?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5444353/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5444353/
https://www.benchchem.com/product/b1169156/docs#application-notes-and-protocols-for-generating-antibodies-against-bmcyclin-l1
https://www.benchchem.com/product/b1169156/docs#application-notes-and-protocols-for-generating-antibodies-against-bmcyclin-l1
https://www.benchchem.com/product/b1169156/docs#application-notes-and-protocols-for-generating-antibodies-against-bmcyclin-l1
https://www.benchchem.com/product/b1169156/docs#application-notes-and-protocols-for-generating-antibodies-against-bmcyclin-l1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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